Cas no 107777-19-5 (2-Naphthalenepropanoic acid, α-methyl-)

• Product Name: 2-Naphthalenepropanoic acid, α-methyl-
• CAS No: 107777-19-5
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 1189669
• PubChem ID: 23378265
• Update Time: 2025-09-27

2-Naphthalenepropanoic acid, α-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenepropanoic acid, a-methyl-
• 2-methyl-3-naphthalen-2-ylpropionic acid
• 2-Naphthalenepropanoic acid, α-methyl-
• 2-Methyl-3-(naphthalen-2-yl)propanoic acid

• Inchi： 1S/C14H14O2/c1-10(14(15)16)8-11-6-7-12-4-2-3-5-13(12)9-11/h2-7,9-10H,8H2,1H3,(H,15,16)
• InChI Key： GDLGGKYOPIKBLB-UHFFFAOYSA-N
• SMILES： C(C1C=CC2C=CC=CC=2C=1)C(C)C(=O)O

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Naphthalenepropanoic acid, α-methyl-

2-Naphthalenepropanoic Acid, α-Methyl- (CAS No. 107777-19-5)

2-Naphthalenepropanoic acid, α-methyl- is a compound with the CAS registry number 107777-19-5, and it belongs to the class of organic compounds known as naphthalepropanoic acids. This compound is characterized by its unique structure, which includes a naphthalene ring system and an α-methyl propanoic acid substituent. The molecule exhibits a molecular formula of C₁₃H₁₄O₂, with a molecular weight of approximately 206.24 g/mol. Its physical properties include a melting point of around 135°C and a boiling point of 385°C, making it suitable for various applications in organic synthesis and material science.

The synthesis of 2-naphthalenepropanoic acid, α-methyl- involves several steps, including the alkylation of naphthalene derivatives followed by oxidation to form the carboxylic acid group. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate the coupling reactions required for its synthesis. These methods not only improve yield but also reduce the environmental footprint associated with traditional synthesis pathways.

One of the most significant applications of 2-naphthalenepropanoic acid, α-methyl- is in the field of material science, particularly in the development of advanced polymers and coatings. The compound's ability to form stable ester linkages makes it an ideal candidate for synthesizing high-performance polyesters and polyamides. Recent studies have demonstrated its potential in creating bio-based polymers that are both biodegradable and recyclable, addressing pressing environmental concerns related to plastic waste.

In addition to its role in polymer chemistry, 2-naphthalenepropanoic acid, α-methyl- has shown promise in pharmaceutical research. Its structural similarity to certain bioactive compounds has led to its investigation as a potential lead molecule for drug development. For example, researchers have explored its use as a precursor for synthesizing analogs of naphthoquinones, which are known for their antioxidant and anti-inflammatory properties. Furthermore, its ability to act as a chiral auxiliary in asymmetric synthesis has been leveraged to produce enantiomerically pure compounds with potential therapeutic applications.

The compound's unique electronic properties also make it a valuable tool in organic electronics. Recent studies have highlighted its potential as a building block for constructing conjugated systems used in organic light-emitting diodes (OLEDs) and photovoltaic materials. By incorporating 2-naphthalenepropanoic acid, α-methyl- into these systems, researchers have achieved enhanced charge transport properties and improved device efficiency.

From an environmental perspective, the biodegradability and toxicity profile of 2-naphthalenepropanoic acid, α-methyl- have been extensively studied. Research indicates that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in aquatic environments. However, further investigations are needed to fully understand its long-term ecological impact and ensure sustainable practices in its production and application.

In conclusion, 2-naphthalenepropanoic acid, α-methyl- (CAS No. 107777-19-5) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and favorable physical properties make it an invaluable resource in organic synthesis, materials science, pharmaceutical research, and electronics development. As ongoing research continues to uncover new insights into its potential uses and optimization strategies, this compound is poised to play an increasingly important role in advancing modern technology and addressing global challenges.